3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid (FMPA) is a synthetic compound with a wide range of applications in scientific research. It is an aromatic carboxylic acid that can be used as a building block for the synthesis of other compounds, and has been used in a variety of research studies in the fields of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research studies, including those in the fields of biochemistry, pharmacology, and medicinal chemistry. It has been used as a building block for the synthesis of other compounds, and has been used in studies of enzyme inhibition and protein-protein interactions. It has also been used as a model compound for the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The mechanism of action of 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is known to interact with enzymes and proteins in an inhibitory manner, and it has been suggested that it may act as an inhibitor of the enzyme cytochrome P450. It is also thought to act as an agonist of the G protein-coupled receptor GPR55.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% have not yet been studied in detail. However, it has been shown to interact with enzymes and proteins in an inhibitory manner, and it has been suggested that it may have anti-inflammatory and anti-cancer properties. It has also been suggested that it may have potential applications in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is its high purity (95%), which makes it suitable for use in a wide range of experiments. It is also relatively easy to synthesize and is relatively inexpensive compared to other compounds. However, it has a relatively short shelf life and must be stored in an airtight container in a cool, dark place.
Future Directions
There are a number of potential future directions for research involving 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%. These include the further exploration of its biochemical and physiological effects, its potential applications in the treatment of neurological disorders, and its potential use as a building block for the synthesis of other compounds. Additionally, further research could be conducted into its mechanism of action, as well as its potential applications in drug metabolism and drug-drug interactions.
Synthesis Methods
3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% is synthesized by a three-step process involving the condensation of benzaldehyde and 2-methoxybenzoic acid, followed by a Friedel-Crafts alkylation with 3-fluoro-5-methoxycarbonylbenzyl bromide and a subsequent hydrolysis of the resulting ester. The reaction is carried out in a solvent such as methanol, and a base such as sodium hydroxide is used to catalyze the reaction. The product is then isolated by extraction and recrystallization.
properties
IUPAC Name |
3-(3-fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO5/c1-21-14-12(4-3-5-13(14)15(18)19)9-6-10(16(20)22-2)8-11(17)7-9/h3-8H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNRLMHHXDWRQGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=CC(=CC(=C2)F)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40691532 |
Source
|
| Record name | 3'-Fluoro-2-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid | |
CAS RN |
1261911-73-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3,3′-dicarboxylic acid, 5′-fluoro-2-methoxy-, 3′-methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261911-73-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Fluoro-2-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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